Cas no 861206-61-3 (2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline)

• Product Name: 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline
• CAS No: 861206-61-3
• MF: C₂₁H₁₄BrN
• MW: 360.246564388275
• CID: 6629309
• PubChem ID: 4258017
• Update Time: 2025-10-29

2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4'-BROMO[1,1'-BIPHENYL]-4-YL)QUINOLINE
• Quinoline, 2-(4'-bromo[1,1'-biphenyl]-4-yl)-
• 2-[4-(4-bromophenyl)phenyl]quinoline
• 1W-0936
• AKOS005084149
• 861206-61-3
• 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline

• Inchi： 1S/C21H14BrN/c22-19-12-9-16(10-13-19)15-5-7-18(8-6-15)21-14-11-17-3-1-2-4-20(17)23-21/h1-14H
• InChI Key： VDNUETIWAVTYEY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C1=CC=C(C2=CC=C(Br)C=C2)C=C1

Computed Properties

• Exact Mass: 359.03096g/mol
• Monoisotopic Mass: 359.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 524.8±35.0 °C(Predicted)
• pka: 3.66±0.30(Predicted)

Additional information on 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline

Comprehensive Overview of 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline (CAS No. 861206-61-3)

2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline, with the CAS number 861206-61-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and advanced research. This compound, characterized by its unique biphenyl-quinoline hybrid structure, serves as a critical intermediate in the synthesis of pharmaceuticals, optoelectronic materials, and other high-value applications. Its molecular architecture, featuring a brominated biphenyl moiety linked to a quinoline core, offers exceptional versatility for further functionalization, making it a sought-after building block in modern synthetic chemistry.

In recent years, the demand for 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline has surged due to its potential applications in drug discovery and organic light-emitting diodes (OLEDs). Researchers are particularly interested in its role as a pharmacophore in designing novel therapeutics targeting kinase inhibitors and anticancer agents. The compound's electron-rich quinoline system and bromine substituent provide excellent opportunities for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks.

From a materials science perspective, 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline is a promising candidate for organic semiconductors and luminescent materials. Its rigid, planar structure and extended π-conjugation contribute to enhanced charge transport properties, making it suitable for use in OLED displays and photovoltaic devices. The compound's ability to form stable excited-state complexes also opens doors for applications in fluorescence-based sensors and bioimaging probes.

The synthesis of 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization strategies. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity levels (>98%), which is crucial for research and industrial applications. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's structural integrity and purity.

Given the growing interest in sustainable chemistry, researchers are exploring greener synthetic routes for 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline, such as microwave-assisted synthesis and catalyst recycling. These efforts align with the global push toward eco-friendly manufacturing and reduced carbon footprints. Additionally, the compound's compatibility with high-throughput screening platforms makes it a valuable asset in combinatorial chemistry and drug development pipelines.

In summary, 2-{4'-bromo-[1,1'-biphenyl]-4-yl}quinoline (CAS No. 861206-61-3) stands at the intersection of innovation and practicality, offering boundless opportunities for scientific advancement. Whether in pharmaceutical research, advanced materials, or green chemistry, this compound continues to inspire breakthroughs and redefine possibilities in modern science.